Cas no 129029-27-2 (Spiro[furan-2(3H),9'(10'H)-[5,11a](iminomethano)[11aH]cyclopenta[4,5]pyrrolo[2,1-e][1,2,3,4,6]tetrathiazocine]-3,6',12'(5'H)-trione,10'-(acetyloxy)hexahydro-10'a-hydroxy-5'-(hydroxymethyl)-4,4,5,13'-tetramethyl-,(2S,5R,5'R,7'aR,10'S,10'aS,11aR)-)

• Product Name: Spiro[furan-2(3H),9'(10'H)-[5,11a](iminomethano)[11aH]cyclopenta[4,5]pyrrolo[2,1-e][1,2,3,4,6]tetrathiazocine]-3,6',12'(5'H)-trione,10'-(acetyloxy)hexahydro-10'a-hydroxy-5'-(hydroxymethyl)-4,4,5,13'-tetramethyl-,(2S,5R,5'R,7'aR,10'S,10'aS,11aR)-
• CAS No: 129029-27-2
• MF: C₂₀H₂₆N₂O₈S₄
• MW: 550.689040660858
• CID: 216891
• PubChem ID: 180477
• Update Time: 2025-04-19

Spiro[furan-2(3H),9'(10'H)-[5,11a](iminomethano)[11aH]cyclopenta[4,5]pyrrolo[2,1-e][1,2,3,4,6]tetrathiazocine]-3,6',12'(5'H)-trione,10'-(acetyloxy)hexahydro-10'a-hydroxy-5'-(hydroxymethyl)-4,4,5,13'-tetramethyl-,(2S,5R,5'R,7'aR,10'S,10'aS,11aR)- Chemical and Physical Properties

Names and Identifiers

• Spiro[furan-2(3H),9'(10'H)-[5,11a](iminomethano)[11aH]cyclopenta[4,5]pyrrolo[2,1-e][1,2,3,4,6]tetrathiazocine]-3,6',12'(5'H)-trione,10'-(acetyloxy)hexahydro-10'a-hydroxy-5'-(hydroxymethyl)-4,4,5,13'-tetramethyl-,(2S,5R,5'R,7'aR,10'S,10'aS,11aR)-
• sirodesmin K
• Spiro[furan-2(3H),9'(10'H)-[5,11a](iminomethano)[11aH]cyclopenta[4,5]pyrrolo[2,1-e][1,2,3,4,6]tetrathiazocine]-3,6',12'(5'H)-
• Spiro[furan-2(3H),9'(10'H)-[5,11a](iminomethano)[11aH]cyclopenta[4,5]pyrrolo[2,1-e][1,2,3,4,6]tetrathiazocine]-3,6',12'(5'H)-trione,10'-(acetyloxy)hexahydro-10'a-hydroxy-5'-(hydroxymethyl)-4,4,5,13'-t
• DTXSID70926283
• 10a-Hydroxy-5-(hydroxymethyl)-4',4',5',13-tetramethyl-3',6,12-trioxohexahydro-10H-spiro[5,11a-(epiminomethano)cyclopenta[4,5]pyrrolo[2,1-e][1,2,3,4,6]tetrathiazocine-9,2'-oxolan]-10-yl acetate
• 129029-27-2

• Inchi： 1S/C20H26N2O8S4/c1-9-16(3,4)12(25)18(30-9)6-11-17(28,13(18)29-10(2)24)7-19-14(26)21(5)20(8-23,15(27)22(11)19)32-34-33-31-19/h9,11,13,23,28H,6-8H2,1-5H3
• InChI Key： HRTWROLCNILHTD-UHFFFAOYSA-N
• SMILES： S1C23C(N(C)C(CO)(C(N2C2CC4(C(C(C)(C)C(C)O4)=O)C(C2(C3)O)OC(C)=O)=O)SSS1)=O

Computed Properties

• Exact Mass: 550.05738
• Monoisotopic Mass: 550.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 235Ų

Experimental Properties

• Density: 1.67
• Boiling Point: 804.7°Cat760mmHg
• Flash Point: 440.4°C
• Refractive Index: 1.728
• PSA: 133.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives